Cas no 1806976-85-1 (2-Amino-5-hydroxyisonicotinonitrile)
1806976-85-1 structure
Product Name:2-Amino-5-hydroxyisonicotinonitrile
CAS No:1806976-85-1
MF:C6H5N3O
MW:135.123400449753
CID:4899351
Update Time:2023-08-20
2-Amino-5-hydroxyisonicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-5-hydroxyisonicotinonitrile
-
- Inchi： 1S/C6H5N3O/c7-2-4-1-6(8)9-3-5(4)10/h1,3,10H,(H2,8,9)
- InChI Key： IRYXUFKFNYHHDJ-UHFFFAOYSA-N
- SMILES： OC1=CN=C(C=C1C#N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- XLogP3: 0.4
- Topological Polar Surface Area: 82.9
2-Amino-5-hydroxyisonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015380-250mg |
2-Amino-5-hydroxyisonicotinonitrile |
1806976-85-1 | 95% | 250mg |
$1,009.40 | 2022-03-31 | |
| Alichem | A029015380-1g |
2-Amino-5-hydroxyisonicotinonitrile |
1806976-85-1 | 95% | 1g |
$3,039.75 | 2022-03-31 |
2-Amino-5-hydroxyisonicotinonitrile Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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